Cas no 878059-49-5 (N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878059-49-5
• MF: C₂₄H₂₆ClN₃O₄S
• MW: 487.998943805695
• CID: 5511060
• Update Time: 2025-10-18

N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H26ClN3O4S/c1-17-9-11-27(12-10-17)24(30)15-28-14-22(20-7-2-3-8-21(20)28)33(31,32)16-23(29)26-19-6-4-5-18(25)13-19/h2-8,13-14,17H,9-12,15-16H2,1H3,(H,26,29)
• InChI Key： IQNVULBYWOTVPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CS(C1C2=C(N(CC(N3CCC(C)CC3)=O)C=1)C=CC=C2)(=O)=O

Additional information on N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS 878059-49-5)

The compound N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide, identified by its CAS number 878059-49-5, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including an indole core, a sulfonyl bridge, and a chlorophenyl moiety, which collectively contribute to its distinctive properties. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule inhibitors and targeted therapies in drug discovery.

In recent years, the scientific community has shown increasing interest in compounds like N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide due to their structural complexity and potential bioactivity. Searches for terms such as "indole derivatives in drug development" and "sulfonamide-based therapeutics" have surged, reflecting the broader trend toward exploring heterocyclic compounds for therapeutic use. This compound's CAS 878059-49-5 is often referenced in academic papers and patent filings, underscoring its relevance in cutting-edge research.

The molecular architecture of N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide suggests potential interactions with biological targets such as enzymes and receptors. Its indole scaffold is known for its role in modulating signaling pathways, while the sulfonyl group may enhance binding affinity. These features align with current research trends focusing on precision medicine and structure-activity relationships (SAR), making it a subject of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of CAS 878059-49-5 involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The compound's purity and stability are critical for reliable experimental results, which is why analytical techniques like HPLC and NMR spectroscopy are frequently employed in its characterization. This aligns with the broader industry emphasis on quality control and reproducibility in chemical synthesis.

Given the rising popularity of computational chemistry and AI-driven drug design, N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide has also been studied using molecular docking and quantitative structure-activity relationship (QSAR) models. These approaches help predict its binding modes and optimize its pharmacological profile, addressing common search queries like "how to predict drug-target interactions" and "best practices for virtual screening."

In conclusion, N-(3-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS 878059-49-5) exemplifies the intersection of organic chemistry and biomedical research. Its structural features and potential applications make it a compelling subject for further investigation, particularly in the context of drug discovery and therapeutic innovation. As the scientific community continues to explore its properties, this compound may pave the way for new breakthroughs in personalized medicine and targeted drug delivery.